2-Acetylphenyl butyrate

• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: (2-acetylphenyl) butanoate
• InChI: InChI=1S/C12H14O3/c1-3-6-12(14)15-11-8-5-4-7-10(11)9(2)13/h4-5,7-8H,3,6H2,1-2H3
• InChI Key: FIZQZVXWHCPBGT-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)OC1=CC=CC=C1C(=O)C

Description

2-Acetylphenyl butyrate is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 50 g (367 mmol) of 2-hydroxyacetophenone and 47 g (440 mmol) of butyryl chloride in 100 ml of pyridine is stirred for 30 minutes, then diluted with diethyl ether and washed successively with water and aqueous hydrochloric acid. The organic phase is then dried over sodium sulfate, concentrated under reduced pressure and coevaporated 3 times with toluene. By chromatography of the residue on a silica column using a 0-30% mixture of ethyl acetate in cyclohexane, 72 g of product are obtained in oil form.